Cas no 2171706-41-3 (3-(1-ethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1-ethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171706-41-3
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6090907
• PubChem ID: 165538390
• Update Time: 2025-06-14

3-(1-ethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(1-ethoxypropan-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1502876
• 2171706-41-3

• Inchi： 1S/C24H28N2O6/c1-3-31-13-15(2)25-23(29)21(12-22(27)28)26-24(30)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： KYIKVTSRZGTOLY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC(C)COCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-(1-ethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Briefing on 3-(1-ethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171706-41-3)

The compound 3-(1-ethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171706-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its applications in targeted drug delivery, proteomics, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in the development of Fmoc-protected amino acid derivatives. The Fmoc (9-fluorenylmethoxycarbonyl) group is widely used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild conditions. The incorporation of the 1-ethoxypropan-2-yl carbamoyl moiety enhances the solubility and bioavailability of the resulting peptides, making it a valuable tool for pharmaceutical applications.

Recent publications have highlighted the synthetic pathways and optimization strategies for producing 3-(1-ethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid with high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its suitability for downstream applications. These studies underscore the importance of precise synthetic control to achieve the desired pharmacological properties.

In addition to its synthetic utility, this compound has been investigated for its potential in drug delivery systems. Researchers have explored its use in the design of prodrugs and conjugates that can enhance the targeted delivery of therapeutic agents. The Fmoc group, in particular, provides a versatile handle for further functionalization, enabling the attachment of targeting ligands or imaging probes. This versatility makes the compound a promising candidate for the development of next-generation therapeutics.

Furthermore, the compound's role in proteomics research has been a focal point of recent studies. Its ability to serve as a scaffold for the synthesis of peptide libraries has facilitated high-throughput screening of bioactive peptides. This approach has been instrumental in identifying novel peptide-based inhibitors and modulators of biological pathways, with potential applications in oncology, immunology, and infectious diseases.

In conclusion, 3-(1-ethoxypropan-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171706-41-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery and proteomics, highlighting its broad utility. Ongoing research continues to explore new avenues for its use, driven by the need for innovative therapeutic strategies and advanced drug development platforms.